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Compound of Interest

Compound Name: Thalidomide-NH-PEG3-COOH

Cat. No.: B8180549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Thalidomide-NH-
PEG3-COOH, a key building block in the development of Proteolysis Targeting Chimeras

(PROTACs). Understanding the solubility of this linker-ligand conjugate is critical for its effective

use in research and drug development, from initial experimental design to the formulation of

potential therapeutic agents.

Core Concepts: The Role of Thalidomide-NH-PEG3-
COOH in PROTAC Technology
Thalidomide-NH-PEG3-COOH is a bifunctional molecule that incorporates a Thalidomide

moiety, which serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN), connected to a

three-unit polyethylene glycol (PEG) linker with a terminal carboxylic acid. This structure is

integral to the mechanism of PROTACs, which are designed to hijack the cell's natural protein

disposal system—the ubiquitin-proteasome system—to selectively degrade target proteins

implicated in disease. The carboxylic acid group provides a reactive handle for conjugation to a

ligand that binds to the target protein of interest.

The general mechanism of action for a PROTAC utilizing a Thalidomide-based ligand is

illustrated below.
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General PROTAC Mechanism of Action
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Caption: General PROTAC Mechanism of Action.

Quantitative Solubility Data
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The solubility of Thalidomide-NH-PEG3-COOH has been reported in dimethyl sulfoxide

(DMSO). It is important to note that comprehensive public data on the solubility of this

compound in a wide range of common laboratory solvents is limited. For in vivo studies, this

compound is often prepared in co-solvent systems, though these preparations do not

necessarily represent the maximum solubility.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
125 261.80

Ultrasonic assistance

may be required.

Hygroscopic DMSO

can impact solubility;

use of a fresh aliquot

is recommended.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of compounds like

Thalidomide-NH-PEG3-COOH. The choice between a kinetic or thermodynamic assay

depends on the stage of research, with kinetic assays being more suited for high-throughput

screening in early discovery and thermodynamic assays providing a more accurate measure

for lead optimization and pre-formulation.

Thermodynamic Solubility Assay (Shake-Flask Method)
This method determines the equilibrium solubility of a compound and is considered the "gold

standard"
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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